Cas no 2229660-38-0 (3-(4,4-difluorocyclohexyl)prop-2-enal)

• Product Name: 3-(4,4-difluorocyclohexyl)prop-2-enal
• CAS No: 2229660-38-0
• MF: C₉H₁₂F₂O
• MW: 174.187789916992
• CID: 5807986
• PubChem ID: 165631000
• Update Time: 2025-05-20

3-(4,4-difluorocyclohexyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)prop-2-enal
• EN300-1952369
• 2229660-38-0

• Inchi： 1S/C9H12F2O/c10-9(11)5-3-8(4-6-9)2-1-7-12/h1-2,7-8H,3-6H2/b2-1+
• InChI Key： IKNKIUUPVBTEMA-OWOJBTEDSA-N
• SMILES： FC1(CCC(/C=C/C=O)CC1)F

Computed Properties

• Exact Mass: 174.08562133g/mol
• Monoisotopic Mass: 174.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(4,4-difluorocyclohexyl)prop-2-enal

Research Brief on 3-(4,4-difluorocyclohexyl)prop-2-enal (CAS: 2229660-38-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-(4,4-difluorocyclohexyl)prop-2-enal (CAS: 2229660-38-0) is a fluorinated cyclohexyl derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by a difluorinated cyclohexyl ring conjugated to an α,β-unsaturated aldehyde, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and covalent modifiers targeting cysteine residues in proteins.

One of the key areas of interest is the role of 3-(4,4-difluorocyclohexyl)prop-2-enal in the synthesis of covalent inhibitors. The α,β-unsaturated aldehyde moiety enables Michael addition reactions with nucleophilic residues, such as cysteine, in target proteins. This reactivity has been harnessed in the design of irreversible inhibitors for enzymes like proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective covalent inhibitors for Bruton's tyrosine kinase (BTK), highlighting its potential in treating B-cell malignancies.

In addition to its applications in covalent drug design, 3-(4,4-difluorocyclohexyl)prop-2-enal has been investigated as a building block for fluorinated analogs of natural products. The difluorocyclohexyl group imparts enhanced metabolic stability and lipophilicity, making it a valuable scaffold for optimizing pharmacokinetic properties. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) showcased its incorporation into fluorinated analogs of prostaglandins, resulting in compounds with improved bioavailability and prolonged activity in vivo.

The synthetic accessibility of 3-(4,4-difluorocyclohexyl)prop-2-enal has also been a focus of recent research. A novel catalytic asymmetric synthesis route was reported in Angewandte Chemie (2023), enabling the production of enantiomerically pure forms of the compound. This advancement is particularly significant for chiral drug development, as it allows for the exploration of stereospecific interactions with biological targets. The methodology employs a palladium-catalyzed allylic substitution followed by a fluorination step, achieving high yields and enantioselectivity.

From a mechanistic perspective, studies have elucidated the compound's reactivity profile in biological systems. Nuclear magnetic resonance (NMR) and mass spectrometry analyses have confirmed its preferential reactivity with thiol groups over other nucleophiles, supporting its utility in targeted covalent modification. Furthermore, computational modeling studies have provided insights into the steric and electronic effects of the difluorocyclohexyl group on the compound's binding affinity and selectivity.

Looking ahead, 3-(4,4-difluorocyclohexyl)prop-2-enal presents promising opportunities for further research and development. Its unique combination of fluorination and reactive aldehyde functionality makes it a compelling candidate for exploring new chemical space in drug discovery. Future directions may include expanding its applications to targeted protein degradation strategies and the development of fluorinated probes for chemical biology studies. As research continues to uncover its full potential, this compound is poised to make significant contributions to advancing therapeutic innovations in the chemical biology and pharmaceutical fields.